![molecular formula C11H12N2 B1475359 2-Cyclopropyl-7-methylimidazo[1,2-a]pyridine CAS No. 1553031-38-1](/img/structure/B1475359.png)
2-Cyclopropyl-7-methylimidazo[1,2-a]pyridine
Overview
Description
“2-Cyclopropyl-7-methylimidazo[1,2-a]pyridine” is a derivative of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . For instance, 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides reacted with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine .Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine derivatives has been established on the basis of X-ray structural analysis . The structure of 2-methylimidazo[1,2-a]pyridine was confirmed by X-ray structural analysis .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can be directly functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis . For example, 2-methylimidazo[1,2-a]pyridine reacted with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides .Physical And Chemical Properties Analysis
The physical and chemical properties of imidazo[1,2-a]pyridine derivatives can vary. For example, 7-methylimidazo[1,2-a]pyridine has a molecular weight of 132.1625 .Scientific Research Applications
Synthesis and Chemical Properties
- 2-Cyclopropyl-7-methylimidazo[1,2-a]pyridine, a derivative of imidazo[1,2-a]pyridine, is studied for its synthesis methods and chemical properties. For instance, the synthesis of pyrido[1,2-a]benzimidazoles, a related compound, through direct copper-catalyzed amination, highlights the significance of acid additives in enhancing solubility and fluorescence properties, which are crucial in medicinal chemistry and materials science (Masters et al., 2011).
Medicinal Chemistry
- Within the realm of medicinal chemistry, derivatives of imidazo[1,2-a]pyridine like this compound are explored for their potential in drug development. These compounds are synthesized for their cytotoxic activities and evaluated as potential cancer therapeutics, like the study of 2-methylimidazo[1,2-a]pyridine- and quinoline-substituted 2-aminopyrimidine derivatives for their cytotoxic activity and CDK inhibitor activity (Vilchis-Reyes et al., 2010).
Pharmacological Applications
- The pharmacological potential of these compounds is also a subject of study. For example, imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antiulcer agents, demonstrating the versatility of this class of compounds in therapeutic applications (Starrett et al., 1989).
Material Science Applications
- In material science, the fluorescent properties of imidazo[1,2-a]pyridine-based compounds are analyzed, suggesting potential uses in the development of novel fluorescent organic compounds. This application is evident in the study of 20 derivatives of imidazo[1,2-a]pyridine, which found that certain substitutions did not significantly affect the fluorescent properties of the parent compound (Tomoda et al., 1999).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-cyclopropyl-7-methylimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2/c1-8-4-5-13-7-10(9-2-3-9)12-11(13)6-8/h4-7,9H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYWRXEVAJLARHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=CN2C=C1)C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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